Cas no 1203379-45-6 (1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine)
1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- (2-(4-Bromophenyl)cyclopropyl)(piperazin-1-yl)methanone
- starbld0013330
- 1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine
- 1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine
-
- MDL: MFCD18459102
- Inchi: 1S/C14H17BrN2O/c15-11-3-1-10(2-4-11)12-9-13(12)14(18)17-7-5-16-6-8-17/h1-4,12-13,16H,5-9H2
- InChI Key: VFGHUGDKTSBANT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1CC1C(N1CCNCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 309
- XLogP3: 1.6
- Topological Polar Surface Area: 32.299
1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-241827-0.05g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-241827-0.1g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-241827-0.25g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-241827-0.5g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-241827-1.0g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-241827-2.5g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-241827-5.0g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 95% | 5.0g |
$2110.0 | 2024-06-19 | |
| Enamine | EN300-241827-10.0g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 95% | 10.0g |
$3131.0 | 2024-06-19 | |
| Enamine | EN300-241827-1g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 1g |
$728.0 | 2023-09-15 | ||
| Enamine | EN300-241827-5g |
1-[2-(4-bromophenyl)cyclopropanecarbonyl]piperazine |
1203379-45-6 | 5g |
$2110.0 | 2023-09-15 |
1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine
Introduction to Compound with CAS No 1203379-45-6 and Product Name *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine*
Compound with the CAS number 1203379-45-6 is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. The product name, *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine*, provides a detailed structural insight into its molecular framework, which is characterized by a cyclopropane ring substituted with a 4-bromophenyl group and connected to a piperazine moiety through a carbonyl linkage. This unique structural configuration imparts distinct chemical and pharmacological properties that make it a valuable intermediate in synthetic chemistry and drug discovery.
The cyclopropane ring is a key feature of this compound, known for its high ring strain and reactivity, which can be exploited in various chemical transformations. The presence of the 4-bromophenyl group introduces a bromine atom at the para position relative to the phenyl ring, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry for further functionalization and derivatization of the molecule.
The piperazine moiety is another crucial component of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine*, contributing to its potential biological activity. Piperazines are heterocyclic compounds that are widely found in biologically active molecules, including antipsychotics, antidepressants, and antihistamines. The incorporation of a piperazine ring into the molecular structure suggests that this compound may exhibit similar pharmacological properties, making it a promising candidate for further investigation in drug development.
Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. Compounds with unique structural motifs, such as those containing cyclopropane and piperazine rings, often exhibit novel biological activities and can serve as starting points for the development of new therapeutic agents. The synthesis of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* represents an example of how structural innovation can lead to the discovery of new pharmacophores.
In terms of synthetic methodologies, the preparation of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the cyclopropane ring can be achieved through various synthetic routes, including cyclopropanation reactions and ring-closing metathesis. The subsequent functionalization of the 4-bromophenyl group and the coupling with piperazine via a carbonyl linkage are critical steps that need to be carefully controlled to ensure the desired product formation.
The pharmacological potential of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* has not been extensively studied, but its structural features suggest several possible applications. The combination of a cyclopropane ring and a piperazine moiety may confer unique interactions with biological targets, leading to potential therapeutic effects. Further studies are needed to explore its biological activity, mechanism of action, and potential therapeutic applications.
Advances in computational chemistry have also played a significant role in the design and optimization of such compounds. Molecular modeling techniques can be used to predict the binding affinity of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* to various biological targets, providing valuable insights into its pharmacological properties. These computational studies can guide experimental efforts and help in the identification of lead compounds for further development.
The synthesis and characterization of *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* contribute to the growing library of heterocyclic compounds that are being explored for their potential therapeutic applications. The structural diversity offered by these compounds is essential for addressing complex diseases and developing new treatment strategies. As research in this area continues to evolve, new insights into the pharmacological properties of such molecules will emerge, paving the way for innovative drug discovery.
In conclusion, compound with CAS No 1203379-45-6 and its product name *1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine* represent an interesting example of how structural innovation can lead to novel pharmacophores. The unique combination of a cyclopropane ring and a piperazine moiety suggests potential biological activity and makes this compound a valuable intermediate in pharmaceutical research. Further studies are warranted to fully explore its pharmacological properties and therapeutic applications.
1203379-45-6 (1-2-(4-bromophenyl)cyclopropanecarbonylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)